![molecular formula C16H14F2N2O2S B2721035 1-(3,4-difluorobenzoyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide CAS No. 1334373-70-4](/img/structure/B2721035.png)
1-(3,4-difluorobenzoyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-difluorobenzoyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide, also known as DTAC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTAC belongs to the class of azetidine-3-carboxamide derivatives, which have been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.
Scientific Research Applications
Synthesis and Biological Evaluation
- Antimicrobial Agents: A series of novel compounds, including derivatives related to the chemical structure of interest, have been synthesized and evaluated for their antimicrobial activities. These compounds exhibited moderate to good activities against tested Gram-positive, Gram-negative bacterial strains, and fungal strains (Jadhav et al., 2017).
Structural Characterization and Crystal Studies
- Crystal Structure Analysis: Research on diflunisal carboxamides, compounds related to the chemical family of interest, has provided insights into their crystal structures, which are stabilized by intermolecular hydrogen bonds. This structural information is crucial for understanding the chemical and physical properties of these compounds (Zhong et al., 2010).
Biological Activity Evaluations
- Diuretic and Anticancer Activities: Studies have explored the diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives and the in vitro anticancer activity of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives. These investigations underline the potential therapeutic applications of compounds within the same chemical space (Yar & Ansari, 2009; Hassan et al., 2014).
Heterocyclic Compound Synthesis
- Heterocyclic Derivatives Synthesis: The research has focused on synthesizing various heterocyclic compounds, including those with potential antimicrobial, anti-inflammatory, and analgesic properties. These compounds are synthesized from precursors related to the query compound, showcasing the versatility of such chemical structures in medicinal chemistry (Abu‐Hashem et al., 2020; Mohareb et al., 2004).
Novel Heterocycles and Their Applications
- Novel Heterocycles Utilizing Thiophene Incorporated Substituents: The synthesis and evaluation of novel heterocycles, utilizing thiophene incorporated thioureido substituent as precursors, have been explored for their potential anticancer activity. This research highlights the significance of such compounds in developing new therapeutic agents (Abdel-Motaal et al., 2020).
properties
IUPAC Name |
1-(3,4-difluorobenzoyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2N2O2S/c17-13-4-3-10(6-14(13)18)16(22)20-8-11(9-20)15(21)19-7-12-2-1-5-23-12/h1-6,11H,7-9H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CURUETIGLKEPLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC(=C(C=C2)F)F)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.